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Compound of Interest

Compound Name: 1-Cyanobenzotriazole

Cat. No.: B098145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

1-Cyanobenzotriazole (CBT). Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
1-Cyanobenzotriazole is classified as a hazardous substance. The following table

summarizes its GHS classification.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Hazardous to the aquatic

environment, long-term hazard
3

H413: May cause long lasting

harmful effects to aquatic life
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Signal Word: Danger[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Cyanobenzotriazole is fundamental

to its safe handling.

Property Value

Molecular Formula C7H4N4[1][2]

Molecular Weight 144.13 g/mol [1][2]

Appearance Colorless needles or powder[2][3]

Melting Point 73-76 °C[2][3]

Boiling Point 204 °C @ 15 mmHg[4]

Decomposition Temperature > 160°C[4]

Solubility 25 g/L in water (20°C)[4]

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is mandatory before handling 1-Cyanobenzotriazole.

The following diagram outlines the required PPE.

Personal Protective Equipment (PPE) for Handling 1-Cyanobenzotriazole

Tight sealing safety goggles or face shield Chemical-resistant gloves (e.g., Nitrile rubber) Lab coat, long-sleeved shirt, and long pants Use in a well-ventilated area or under a chemical fume hood.
If dust is generated, use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).
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Handling Procedures
Safe handling practices are paramount to minimize exposure and risk.

Before Handling

Ensure adequate ventilation
(chemical fume hood)

Wear appropriate PPE

Avoid contact with skin, eyes, and clothing

Avoid breathing dust

Do not eat, drink, or smoke in the work area

Handle as a solid, minimize dust generation

After Handling

Wash hands thoroughly

Decontaminate work surfaces

Store in a tightly closed container
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Caption: General Handling Workflow for 1-Cyanobenzotriazole.

Storage Requirements
Proper storage is crucial to maintain the stability and integrity of 1-Cyanobenzotriazole.

Conditions to Avoid: Keep away from heat, sparks, and open flames. Avoid dust formation.[4]

Incompatible Materials: Strong oxidizing agents and metals.[4]

Storage Container: Store in a tightly closed, original container in a cool, dry, and well-

ventilated place.[4] Keep containers locked up.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
The following table outlines the recommended first-aid measures.
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.[5]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[5] Remove contaminated

clothing. Get medical attention.[5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[5]

Remove contact lenses, if present and easy to

do. Get medical attention.[5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[5]

Call a poison center or doctor/physician if you

feel unwell.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

Specific Hazards: Combustible material. Fine dust dispersed in air may ignite.[4] Thermal

decomposition can lead to the release of irritating gases and vapors, including nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures
The following workflow should be followed in the event of a spill.
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Spill Detected

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill
(prevent entry into drains)

Sweep up and shovel into suitable containers for disposal

Clean the spill area thoroughly

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Spill Response Workflow.

Stability and Reactivity
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Reactivity: Generally stable under normal conditions.[4]

Chemical Stability: Stable under recommended storage conditions.[4]

Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[4]

Conditions to Avoid: Excess heat and dust formation.[4]

Incompatible Materials: Strong oxidizing agents and metals.[4]

Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[4]

Toxicological Information
The toxicological properties of 1-Cyanobenzotriazole have not been thoroughly investigated.

The available data indicates that it is toxic if swallowed and causes skin and serious eye

irritation.[1]

Disposal Considerations
Waste from residues and contaminated packaging must be disposed of in accordance with

federal, state, and local environmental control regulations. Do not allow the product to enter

drains.

Experimental Protocols
Detailed, publicly available experimental protocols for the thermal decomposition or reactivity of

1-Cyanobenzotriazole are limited. Researchers should consult internal safety data and

consider conducting appropriate thermal analysis, such as Differential Scanning Calorimetry

(DSC) or Thermogravimetric Analysis (TGA), to determine onset temperatures for

decomposition under their specific experimental conditions.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety training and a thorough review of the Safety Data Sheet (SDS) provided by

the manufacturer. Always consult the most current SDS for 1-Cyanobenzotriazole before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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